1-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetone

• IUPAC Name: 1-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]propan-2-one
• InChI: InChI=1S/C12H13NO2S2/c1-3-15-9-4-5-10-11(6-9)17-12(13-10)16-7-8(2)14/h4-6H,3,7H2,1-2H3
• InChI Key: IMFIPTZFXQNPLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)C
• Molecular Formula: C12H13NO2S2
• DSSTOX Substance ID: DTXSID00346718
• Molecular Weight: 267.4 g/mol
• CAS RN: 6046-25-9

Description

1-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetone is not fully understood. However, it is believed that the compound interacts with metal ions and forms a complex that emits fluorescence. In the case of cancer treatment, the compound is activated by light and produces reactive oxygen species that damage cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and does not cause significant biochemical or physiological effects in vitro. However, further studies are needed to determine the long-term effects of the compound.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetone in lab experiments include its high sensitivity and selectivity for metal ion detection and its potential as a photosensitizer for cancer treatment. The limitations include the need for specialized equipment for fluorescence detection and the potential for phototoxicity in cancer treatment.

Future Directions

For research on 1-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetone include the development of new synthesis methods for improved purity and yield, the exploration of its potential as a diagnostic tool for metal ion-related diseases, and the optimization of its use as a photosensitizer for cancer treatment. Additionally, further studies are needed to determine the long-term effects of the compound on human health and the environment.
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its impact on human health and the environment.

Synthesis Methods

The synthesis of 1-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetone involves the reaction of 6-ethoxy-2-mercaptobenzothiazole with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is a yellow crystalline powder that can be purified by recrystallization.

Scientific Research Applications

1-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetone has shown potential applications in various fields of scientific research. It has been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. It has also been used as a photosensitizer for the treatment of cancer cells.